Cas no 2411253-37-5 (2-chloro-N-1-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethylacetamide)

• Product Name: 2-chloro-N-1-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethylacetamide
• CAS No: 2411253-37-5
• MF: C₁₂H₁₇ClN₂OS
• MW: 272.794180631638
• CID: 6327295
• PubChem ID: 146105757
• Update Time: 2025-05-20

2-chloro-N-1-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-1-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethylacetamide
• 2411253-37-5
• 2-Chloro-N-[1-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethyl]acetamide
• Z3064921862
• EN300-26611226

• Inchi： 1S/C12H17ClN2OS/c1-7-3-4-9-10(5-7)17-12(15-9)8(2)14-11(16)6-13/h7-8H,3-6H2,1-2H3,(H,14,16)
• InChI Key： WIGZDVVUCKJXGH-UHFFFAOYSA-N
• SMILES： ClCC(NC(C)C1=NC2=C(CC(C)CC2)S1)=O

Computed Properties

• Exact Mass: 272.0750120g/mol
• Monoisotopic Mass: 272.0750120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.2Ų

Additional information on 2-chloro-N-1-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethylacetamide

2-Chloro-N-1-(6-Methyl-4,5,6,7-Tetrahydro-1,3-Benzothiazol-2-Yl)Ethylacetamide

The compound 2-chloro-N-1-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethylacetamide (CAS No. 2411253-37-5) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiazole ring system with an ethylacetamide group and a chlorine substituent. The benzothiazole moiety is known for its aromatic stability and versatile reactivity, making it a valuable component in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. The benzothiazole core has been shown to exhibit excellent biocompatibility and controlled release properties when incorporated into polymer matrices. Researchers have demonstrated that the chlorine substituent at the 2-position significantly enhances the compound's ability to interact with biological systems, making it a promising candidate for targeted drug delivery applications.

In addition to its pharmaceutical applications, 2-chloro-N-1-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethylacetamide has also been explored for its role in electronic materials. The tetrahydrobenzothiazole ring system exhibits unique electronic properties that make it suitable for use in organic semiconductors. Recent advancements in thin-film transistor technology have leveraged this compound's ability to modulate charge transport properties, leading to improved device performance and stability.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the benzothiazole ring through condensation reactions and subsequent functionalization to introduce the ethylacetamide and chlorine groups. Recent optimizations in synthetic protocols have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From a structural perspective, the methyl group at the 6-position of the benzothiazole ring plays a critical role in stabilizing the molecule's conformation. This substitution pattern has been shown to influence both the electronic and steric properties of the compound, which are essential for its functionality in various applications. Advanced computational studies have provided deeper insights into the molecular interactions that govern these properties.

Looking ahead, the potential of 2-chloro-N-1-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethylacetamide extends beyond its current applications. Ongoing research is exploring its use in bioimaging agents due to its ability to emit fluorescence under specific conditions. Additionally, its compatibility with 3D printing technologies has opened new avenues for customized material fabrication.

In conclusion, CAS No. 2411253-37-5, or 2-chloro-N-1-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-Yl)Ethylacetamide, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure and versatile reactivity continue to drive innovation in materials science and pharmaceutical research. As advancements in synthetic methods and characterization techniques unfold, this compound is poised to play an even more significant role in shaping future technologies.